Cas no 1645213-88-2 (3-Methoxyisoquinolin-7-ylboronic acid)

• Product Name: 3-Methoxyisoquinolin-7-ylboronic acid
• CAS No: 1645213-88-2
• MF: C₁₀H₁₀BNO₃
• MW: 203.002302646637
• CID: 3043258
• PubChem ID: 74890653
• Update Time: 2024-11-06

3-Methoxyisoquinolin-7-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyisoquinolin-7-ylboronic acid
• Boronic acid, B-(3-methoxy-7-isoquinolinyl)-
• 3-Methoxyisoquinolin-7-yl-7-boronic acid
• CS-0178823
• 3-Methoxyisoquinoline-7-boronic acid
• (3-Methoxyisoquinolin-7-yl)boronic acid
• AKOS027424850
• 7-Borono-3-methoxyisoquinoline, 7-Borono-3-methoxy-2-azanaphthalene
• PS-9729
• 1645213-88-2
• MFCD19982319

• Inchi： 1S/C10H10BNO3/c1-15-10-5-7-2-3-9(11(13)14)4-8(7)6-12-10/h2-6,13-14H,1H3
• InChI Key： AUBLJKQWJXVCLT-UHFFFAOYSA-N
• SMILES： B(C1=CC2=C(C=C1)C=C(OC)N=C2)(O)O

Computed Properties

• Exact Mass: 203.0753733g/mol
• Monoisotopic Mass: 203.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives